Cas no 870009-65-7 (mer -Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III))

• Product Name: mer -Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III)
• CAS No: 870009-65-7
• MF: C₃₀H₂₇IrN₆
• MW: 663.792580842972
• CID: 4657914
• Update Time: 2025-10-30

mer -Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III) Chemical and Physical Properties

Names and Identifiers

• mer -Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III)
• mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III)

• Inchi： 1S/3C10H9N2.Ir/c3*1-11-7-8-12(9-11)10-5-3-2-4-6-10;/h3*2-5,7-8H,1H3;
• InChI Key： DNNMNGFBGNKCGR-UHFFFAOYSA-N
• SMILES： CN1C=CN2C3=CC=CC=C3[Ir]34(C5=CC=CC=C5N5C=CN(C)C=35)(C3=CC=CC=C3N3C=CN(C)C=43)=C12

Additional information on mer -Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)'iridium(III)

Research Brief on mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III) (CAS: 870009-65-7)

In recent years, the compound mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III) (CAS: 870009-65-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This organometallic complex, belonging to the family of N-heterocyclic carbene (NHC) iridium(III) compounds, exhibits unique photophysical and electrochemical properties, making it a promising candidate for applications in bioimaging, photodynamic therapy (PDT), and catalysis. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and potential biomedical applications.

The synthesis of mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III) typically involves the reaction of iridium(III) precursors with 1-phenyl-3-methylimidazolin-2-ylidene ligands under controlled conditions. Recent studies have optimized the synthetic routes to improve yield and purity, with particular emphasis on reducing byproducts and enhancing reproducibility. Advanced spectroscopic techniques, including NMR, X-ray crystallography, and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further applications.

One of the most notable properties of this iridium(III) complex is its strong luminescence, which is attributed to its phosphorescent emission. This characteristic has been exploited in the development of novel bioimaging probes. Researchers have demonstrated that the compound can be used to label specific cellular components, enabling real-time tracking of biological processes with high spatial and temporal resolution. Its long emission lifetime and large Stokes shift make it particularly advantageous over traditional fluorescent dyes, which often suffer from photobleaching and autofluorescence interference.

In the realm of photodynamic therapy, mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III) has shown potential as a photosensitizer. Upon irradiation with visible light, the compound generates reactive oxygen species (ROS), which can induce apoptosis in cancer cells. Preliminary in vitro studies have reported promising results, with the compound exhibiting selective cytotoxicity towards malignant cells while sparing healthy tissues. These findings suggest its potential as a targeted therapeutic agent, although further in vivo studies are required to validate its efficacy and safety.

Beyond its biomedical applications, this iridium(III) complex has also been investigated for its catalytic properties. Recent studies have highlighted its role in facilitating various organic transformations, including hydrogenation and C-C bond formation. The compound's stability under reaction conditions and its ability to operate at low catalyst loadings make it an attractive option for sustainable chemical synthesis. Researchers are exploring its use in asymmetric catalysis, where its chiral environment could enable the production of enantiomerically pure compounds.

Despite these advancements, challenges remain in the widespread adoption of mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III). Issues such as solubility in aqueous media, potential toxicity, and scalability of synthesis need to be addressed. Ongoing research is focused on modifying the ligand framework to enhance biocompatibility and improve pharmacokinetic properties. Additionally, efforts are underway to develop hybrid materials that combine the compound's luminescent properties with other functional moieties, expanding its utility in multifunctional applications.

In conclusion, mer-Tris(1-phenyl-3-methylimidazolin-2-ylidene-C,C(2)')iridium(III) (CAS: 870009-65-7) represents a versatile and promising compound in the intersection of chemistry, biology, and medicine. Its unique properties open up avenues for innovative applications in bioimaging, therapy, and catalysis. As research progresses, this compound is poised to make significant contributions to the advancement of chemical biology and medicinal sciences.